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Compound of Interest

1-Bromo-2-methoxy-3-
Compound Name: ,
nitrobenzene

Cat. No.: B505902

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-Bromo-2-
methoxy-3-nitrobenzene (CAS No. 98775-19-0), a key intermediate in pharmaceutical
synthesis and other chemical applications. Adherence to these guidelines is crucial for
minimizing risks and ensuring a safe laboratory environment.

Chemical Identification and Physical Properties

1-Bromo-2-methoxy-3-nitrobenzene is a pale yellow to yellow solid organic compound.[1] It is
recognized for its role as a building block in the synthesis of various organic compounds,
including dyes, agrochemicals, and specialty chemicals.[1] Notably, it serves as an
intermediate in the synthesis of Eltrombopag, a medication for treating thrombocytopenia.[1]

Table 1: Physical and Chemical Properties of 1-Bromo-2-methoxy-3-nitrobenzene
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Property Value Source(s)
Molecular Formula C7HeBrNO3 [1]
Molecular Weight 232.03 g/mol [1][2]

Pale yellow to yellow

Appearance 1

PP powder/solid s
Melting Point 51-68°C [1][2]
Boiling Point 296.4 + 20.0 °C at 760 mmHg [1][3]
Density ~1.6 g/cm?3 [1]
Flash Point 133.1+21.8°C [1][3]

Insoluble in water; soluble in
- organic solvents such as

Solubility [4]15]

ethanol, acetone, diethyl ether,

and dimethylformamide.

Vapor Pressure

0.0 £ 0.6 mmHg at 25°C

[1]

Hazard Identification and Classification

1-Bromo-2-methoxy-3-nitrobenzene is classified as a hazardous substance. The following

table summarizes its GHS classification.

Table 2: GHS Hazard Classification

Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Acute Toxicity, Inhalation H332 Harmful if inhaled

Specific target organ toxicity — ] o
H335 May cause respiratory irritation

single exposure
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GHS Pictogram:

waalt text

Signal Word:Warning[4][5]

Precautionary Statements:[2][4][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.

Toxicological Information

The toxicological properties of 1-Bromo-2-methoxy-3-nitrobenzene have not been fully
investigated.[6] No specific LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%) data is
currently available for this compound. Chronic exposure to similar nitrobenzene compounds
may lead to conditions such as anemia and methemoglobinemia.[6]

Experimental Protocols: General Safety Assessment
Methodologies

While specific experimental safety data for 1-Bromo-2-methoxy-3-nitrobenzene is not publicly
available, the following are general, standardized protocols for assessing the types of hazards
this chemical presents. These are based on OECD guidelines for the testing of chemicals.

General Protocol for In Vitro Skin Irritation Testing (Based on OECD TG 439):
» Objective: To assess the skin irritation potential of a test chemical.
o Test System: Reconstituted human epidermis (RhE) model.

e Procedure:
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o A small amount of the test chemical (in solid or liquid form) is applied topically to the RhE
tissue surface.

o The chemical is left in contact with the tissue for a specified period (e.g., 60 minutes).

o The tissue is then rinsed and incubated for a post-exposure period (e.g., 42 hours).

o Cell viability is measured using a quantitative assay, typically the MTT assay, which
measures mitochondrial dehydrogenase activity.

« Interpretation: The reduction in cell viability compared to negative controls determines the
irritation potential. A viability below 50% is generally indicative of an irritant.

General Protocol for Acute Oral Toxicity Assessment (Based on OECD TG 423):
o Objective: To determine the acute oral toxicity of a substance.
o Test System: Typically rats or mice of a single sex (usually females).

e Procedure:

[e]

A single dose of the substance is administered by gavage to a small group of animals.

o

The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight.

o

Animals are observed for signs of toxicity and mortality for up to 14 days.

[¢]

The outcome of the first group determines the dose for the next group (if any).

« Interpretation: The results allow for the classification of the substance into one of five toxicity
categories defined by the GHS.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
chemical's integrity.

Handling:[7]
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Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Use non-sparking tools to prevent electrostatic discharge.

Wash hands thoroughly after handling.

Storage:[1][2][7]

Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed.

Store away from direct sunlight and sources of ignition.

Incompatible materials include strong oxidizing agents and strong bases.

Recommended storage temperature is between 2°C and 8°C.[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1-Bromo-2-methoxy-3-
nitrobenzene.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Chemical safety goggles or a Protects against splashes and

Eye/Face Protection )
face shield.[6] dust.

Chemically resistant gloves )
) ) o Prevents skin contact and
Skin Protection (e.g., nitrile rubber), and a lab S
irritation.[6]
coat.

Use a NIOSH/MSHA-approved

) ) respirator if ventilation is Protects against inhalation of
Respiratory Protection )
inadequate or for emergency harmful dust or vapors.
situations.

Emergency Procedures

A clear and practiced emergency plan is critical when working with hazardous chemicals.
First Aid Measures:[1]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is
conscious. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or foam.[1]
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» Specific Hazards: During a fire, irritating and toxic gases may be generated.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate
PPE as described in Section 6. Avoid breathing dust or vapors.[1]

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[1]

o Containment and Cleanup: Sweep up the spilled solid material, taking care to minimize dust
generation. Place it in a suitable, labeled container for disposal.[1]

Disposal Considerations

Dispose of 1-Bromo-2-methoxy-3-nitrobenzene and its containers in accordance with local,
regional, and national regulations. Do not dispose of it in the sewer system.

Visualized Workflow for Safety and Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Bromo-2-
methoxy-3-nitrobenzene.
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Workflow for Safe Handling of 1-Bromo-2-methoxy-3-nitrobenzene

Preparation Emergency Response

Assess Risks Exposure

Review SDS Contain & Clean Follow First Aid Use Extinguisher
Wear PPE

Use Fume Hood

Avoid Dust

Ground Equipment

Store Properly

Segregate Waste

Dispose Safely

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Bromo-2-methoxy-3-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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